molecular formula C17H12S B1617506 7-Methylbenzo[b]naphtho[2,3-d]thiophene CAS No. 24964-09-8

7-Methylbenzo[b]naphtho[2,3-d]thiophene

Cat. No.: B1617506
CAS No.: 24964-09-8
M. Wt: 248.3 g/mol
InChI Key: CKOZCPVQNQOFGX-UHFFFAOYSA-N
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Description

7-Methylbenzo[b]naphtho[2,3-d]thiophene is a chemical compound with the molecular formula C17H12S . It has a molecular weight of 248.342 .


Molecular Structure Analysis

The molecular structure of this compound consists of a thiophene ring fused with a naphthalene ring, with a methyl group attached .

Scientific Research Applications

Synthesis and Chemical Properties

  • The synthesis of various monomethyl isomers of benzo[b]naphtho[2,1-d]thiophenes, including 7-methylbenzo[b]naphtho[2,1-d]thiophene, has been achieved using photocyclization and other reactions. This process contributes to understanding the chemical properties and potential applications of these compounds (Tominaga et al., 1982).

Mutagenic Activity Studies

  • The mutagenic activity of several methylated derivatives of benzo[b]naphtho[2,1-d]thiophene, benzo[b]naphtho[1,2-d]thiophene, and benzo[b]naphtho[2,3-d]thiophene has been assessed using the Salmonella/microsome mutagenicity test. This study offers insights into the potential biological impacts of these compounds (McFall et al., 1984).

Structural and Material Science Applications

  • Naphtho[2,3-b:7,6-b′]- and naphtho[2,1-b:5,6-b′]bisbenzo[b]thiophenes, closely related to 7-methylbenzo[b]naphtho[2,3-d]thiophene, have been synthesized. Their structural curvature enhances solubility in organic solvents and forms well-defined crystal structures, with potential applications in materials science, particularly in the field of organic field-effect transistors (OFETs) (Yamamoto et al., 2012).

Geological and Organic Geochemistry Research

  • In geological samples, phenylnaphtho[b]thiophenes and naphthylbenzo[b]thiophenes, which are structurally related to this compound, have been identified. These compounds are used as markers in the study of organic matter diagenesis in marine sedimentary rocks, indicating the potential of similar compounds in geochemical research (Rospondek et al., 2007).

Properties

IUPAC Name

7-methylnaphtho[2,3-b][1]benzothiole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12S/c1-11-5-4-6-12-9-15-13-7-2-3-8-16(13)18-17(15)10-14(11)12/h2-10H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKOZCPVQNQOFGX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C=C3C(=CC2=CC=C1)C4=CC=CC=C4S3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70179676
Record name Benzo(b)naphtho(2,3-d)thiophene, 7-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70179676
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

248.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

24964-09-8
Record name Benzo(b)naphtho(2,3-d)thiophene, 7-methyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024964098
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 7-Methylbenzo[b]naphtho[2,3-d]thiophene
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=33398
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Benzo(b)naphtho(2,3-d)thiophene, 7-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70179676
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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